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Compound of Interest

Compound Name: p-Decylaminophenol

Cat. No.: B609882 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for laboratory professionals working with p-Decylaminophenol. It outlines

mandatory personal protective equipment (PPE), detailed operational procedures for handling

the powdered substance, and a comprehensive disposal plan to ensure the safety of personnel

and environmental compliance.

Attention: p-Decylaminophenol is a hazardous chemical. Strict adherence to the following

protocols is mandatory to mitigate risks of exposure and ensure a safe laboratory environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
p-Decylaminophenol poses significant health risks. It is harmful if swallowed or inhaled, may

cause an allergic skin reaction, is suspected of causing genetic defects, and may cause

damage to the kidneys through prolonged or repeated exposure. Furthermore, it is very toxic to

aquatic life with long-lasting effects[1]. Due to the powdered nature of this compound, there is a

high risk of aerosolization and subsequent inhalation or contamination of surfaces.

Required Personal Protective Equipment (PPE)
All personnel handling p-Decylaminophenol must wear the following PPE. There are no

exceptions to this requirement.
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PPE Category Specification Rationale

Respiratory Protection

N100, R100, or P100

disposable filtering facepiece

respirator or a higher level of

protection (e.g., a powered air-

purifying respirator - PAPR).

To prevent inhalation of

airborne powder, which is a

primary route of exposure[2].

Hand Protection

Double-gloving is mandatory.

An inner layer of nitrile gloves

with an outer layer of utility-

grade neoprene or butyl rubber

gloves.

Provides robust protection

against skin contact and

absorption. Phenolic

compounds can penetrate

standard nitrile gloves with

prolonged contact[1].

Eye and Face Protection
Chemical splash goggles and

a full-face shield.

To protect the eyes and face

from splashes and airborne

particles[1].

Body Protection

A fully buttoned lab coat over

long-sleeved clothing and long

pants. A chemical-resistant

apron (neoprene or butyl

rubber) must be worn over the

lab coat.

To prevent skin contact with

the chemical[1].

Foot Protection Closed-toe shoes.
Standard laboratory policy to

protect against spills.

Operational Plan: Handling p-Decylaminophenol
This section provides a step-by-step guide for the safe handling of p-Decylaminophenol in a

laboratory setting.

Pre-Operational Checks
Designated Area: All work with p-Decylaminophenol must be conducted in a designated

area within a certified chemical fume hood.
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Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: A spill kit containing absorbent materials (e.g., sand or vermiculite), and clearly

labeled hazardous waste bags must be available in the immediate vicinity.

Review SDS: All personnel involved must review the Safety Data Sheet (SDS) for p-
Decylaminophenol before commencing work[1].

Step-by-Step Handling Procedure (Weighing and
Solution Preparation)

Don PPE: Put on all required PPE as specified in the table above.

Prepare the Fume Hood: Cover the work surface of the fume hood with absorbent,

disposable bench paper.

Tare the Container: Place a sealable container (e.g., a vial with a screw cap) on a balance

located near, but outside of, the fume hood and tare it.

Transfer the Powder: Inside the fume hood, carefully transfer the desired amount of p-
Decylaminophenol powder from the stock container to the tared, sealable container. Use

anti-static weigh boats or spatulas to minimize dispersal of the powder. Keep containers

closed as much as possible.

Seal and Re-weigh: Securely close the container with the p-Decylaminophenol and

carefully transport it back to the balance for weighing.

Adjust as Needed: If adjustments to the weight are necessary, return the sealed container to

the fume hood to add or remove powder.

Dissolution: Once the desired weight is achieved, add the solvent to the container while still

inside the fume hood.

Post-Handling Decontamination: Wipe down all surfaces in the fume hood with a suitable

solvent (e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.

Decontaminate any reusable equipment that came into contact with the chemical.
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Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of all

disposable PPE as hazardous waste.

Personal Hygiene: Wash hands and forearms thoroughly with soap and water after

completing the work and removing PPE.

Disposal Plan
All waste generated from the handling of p-Decylaminophenol is considered hazardous waste

and must be disposed of accordingly.

Waste Segregation and Collection
Solid Waste: This includes contaminated gloves, disposable lab coats, bench paper, weigh

boats, and any unused p-Decylaminophenol powder. Collect all solid waste in a dedicated,

clearly labeled, leak-proof container lined with a heavy-duty plastic bag.

Liquid Waste: All solutions containing p-Decylaminophenol must be collected in a sealed,

shatter-proof container. This container must be clearly labeled with "Hazardous Waste," the

chemical name ("p-Decylaminophenol"), and the approximate concentration.

Sharps: Any contaminated sharps (e.g., needles, Pasteur pipettes) must be disposed of in a

designated sharps container for hazardous chemical waste.

Labeling and Storage
All waste containers must be labeled with a hazardous waste tag detailing the contents.

Store waste containers in a designated satellite accumulation area away from incompatible

materials.

Final Disposal
Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office.

p-Decylaminophenol waste may be subject to specific EPA hazardous waste codes for

phenolic compounds. Consult with your EHS office for the appropriate codes and disposal
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procedures. Incineration at a licensed chemical disposal facility is the preferred method for

the ultimate disposal of phenolic waste[3].

Quantitative Data
Parameter Value Reference

Acute Toxicity (Oral, Rat LD50) 671 mg/kg [1]

Occupational Exposure Limits

(OELs)

No specific OELs (e.g., OSHA

PEL, NIOSH REL, ACGIH

TLV) have been established for

p-Decylaminophenol. In the

absence of specific limits,

handling procedures should

aim to minimize all potential

exposure.

N/A
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Caption: Workflow for the safe handling of p-Decylaminophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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